Ceratamine B
Ceratamine B
Ceratamine B is an organic heterobicyclic compound, which is imidazo[4,5-d]azepin-5(6H)-one substituted by a 3,5-dibromo-4-methoxybenzyl group at position 4 and a methylamino group at position 2. It is an antimitotic alkaloid isolated from the marine sponge Pseudoceratina. It has a role as a metabolite and an antimitotic. It is an organobromine compound, an organic heterobicyclic compound and an alkaloid.
Brand Name:
Vulcanchem
CAS No.:
634151-16-9
VCID:
VC20790053
InChI:
InChI=1S/C16H14Br2N4O2/c1-19-16-21-12-3-4-20-15(23)9(13(12)22-16)5-8-6-10(17)14(24-2)11(18)7-8/h3-4,6-7H,5H2,1-2H3,(H2,19,21,22)
SMILES:
CNC1=NC2=C(C(=O)N=CC=C2N1)CC3=CC(=C(C(=C3)Br)OC)Br
Molecular Formula:
C16H14Br2N4O2
Molecular Weight:
454.12 g/mol
Ceratamine B
CAS No.: 634151-16-9
Cat. No.: VC20790053
Molecular Formula: C16H14Br2N4O2
Molecular Weight: 454.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ceratamine B is an organic heterobicyclic compound, which is imidazo[4,5-d]azepin-5(6H)-one substituted by a 3,5-dibromo-4-methoxybenzyl group at position 4 and a methylamino group at position 2. It is an antimitotic alkaloid isolated from the marine sponge Pseudoceratina. It has a role as a metabolite and an antimitotic. It is an organobromine compound, an organic heterobicyclic compound and an alkaloid. |
|---|---|
| CAS No. | 634151-16-9 |
| Molecular Formula | C16H14Br2N4O2 |
| Molecular Weight | 454.12 g/mol |
| IUPAC Name | 4-[(3,5-dibromo-4-methoxyphenyl)methyl]-2-(methylamino)-1H-imidazo[4,5-d]azepin-5-one |
| Standard InChI | InChI=1S/C16H14Br2N4O2/c1-19-16-21-12-3-4-20-15(23)9(13(12)22-16)5-8-6-10(17)14(24-2)11(18)7-8/h3-4,6-7H,5H2,1-2H3,(H2,19,21,22) |
| Standard InChI Key | KRAXBUZDPZIHER-UHFFFAOYSA-N |
| SMILES | CNC1=NC2=C(C(=O)N=CC=C2N1)CC3=CC(=C(C(=C3)Br)OC)Br |
| Canonical SMILES | CNC1=NC2=C(C(=O)N=CC=C2N1)CC3=CC(=C(C(=C3)Br)OC)Br |
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